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Compound of Interest

Compound Name: Ethyl diphenylphosphinate

Cat. No.: B161188

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemicals like Ethyl diphenylphosphinate.
This guide provides immediate, essential information for its safe handling, operation, and
disposal.

Note on Chemical Identity: It is crucial to distinguish Ethyl diphenylphosphinate (CAS: 1733-
55-7) from similar-sounding compounds like Ethyl diphenylphosphinite (CAS: 719-80-2) and
Ethyldiphenylphosphine oxide. The following information is specific to Ethyl
diphenylphosphinate wherever possible; however, due to limited specific data, information
from closely related compounds is included and clearly noted.

Hazard Identification and Classification

Ethyl diphenylphosphinate is classified under the Globally Harmonized System (GHS) with
the following hazards[1]:

Acute toxicity, oral (Category 4): Harmful if swallowed[1].

Skin irritation (Category 2): Causes skin irritation[1].

Eye irritation (Category 2): Causes serious eye irritation[1].

Specific target organ toxicity - single exposure (Category 3), Respiratory tract irritation: May
cause respiratory irritation[1].
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Quantitative Data

The following table summarizes the key quantitative data available for Ethyl
diphenylphosphinate and a related compound for comparison.

Property Vfa.lue for Ethyl - Vfa.lue for Ethyl N
diphenylphosphinate diphenylphosphinite

CAS Number 1733-55-7[1][2] 719-80-2[3][4]

Molecular Formula C14H1502P[1] C14H150P[3]

Molecular Weight 246.24 g/mol [1] 230.24 g/mol [3]

Appearance - Clear, colorless liquid[3][4]

Boiling Point - 179 °C[3]

Density - 1.066 g/mL at 25 °C[4]

Flash Point - > 112 °C /> 233.6 °F[5]

2-8°C (Sealed in dry

Storage Temperature _
environment)[2]

Operational Plan: Handling and Disposal

This section provides a step-by-step guide for the safe handling and disposal of Ethyl
diphenylphosphinate.

Engineering Controls and Personal Protective
Equipment (PPE)
» Ventilation: Always handle Ethyl diphenylphosphinate in a well-ventilated area[6]. Use of a

chemical fume hood is recommended to minimize inhalation exposure.

o Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166[5][7].
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» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or
other protective clothing to prevent skin contact[5][7].

» Respiratory Protection: If ventilation is inadequate or there is a risk of inhalation, use a
NIOSH-approved respirator with an appropriate cartridge for organic vapors|[7].

Safe Handling Procedures

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible. Read the Safety Data Sheet (SDS) thoroughly.

o Handling: Avoid all personal contact, including inhalation of vapors or mists[6]. Do not eat,
drink, or smoke in the handling area[6]. Keep the container tightly closed when not in use[5]

[6].

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents[5][6]. Store in the original, tightly sealed container[6].

Spill Management
e Minor Spills:

o Eliminate all ignition sources[6].

o Wearing appropriate PPE, absorb the spill with an inert material such as sand, earth, or
vermiculite[6].

o Collect the absorbed material into a suitable, labeled container for disposal[6].
e Major Spills:

o Evacuate the area and alert emergency responders[6].

o Move upwind from the spill[6].

o Prevent the spill from entering drains or waterways|6].

First Aid Measures

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1508714&productDescription=ETHL+DIPHENLPHOSPHINITE+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/98994.pdf
https://pim-resources.coleparmer.com/sds/98994.pdf
https://datasheets.scbt.com/sc-228086.pdf
https://datasheets.scbt.com/sc-228086.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1508714&productDescription=ETHL+DIPHENLPHOSPHINITE+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-228086.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1508714&productDescription=ETHL+DIPHENLPHOSPHINITE+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-228086.pdf
https://datasheets.scbt.com/sc-228086.pdf
https://datasheets.scbt.com/sc-228086.pdf
https://datasheets.scbt.com/sc-228086.pdf
https://datasheets.scbt.com/sc-228086.pdf
https://datasheets.scbt.com/sc-228086.pdf
https://datasheets.scbt.com/sc-228086.pdf
https://datasheets.scbt.com/sc-228086.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention[5].

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell[5].

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If skin irritation occurs, get medical advice/attention[5].

e In Case of Eye Contact: Immediately rinse eyes cautiously with water for several minutes.
Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists,
get medical advice/attention[5].

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations[6].

» Waste Collection: Collect waste Ethyl diphenylphosphinate and any contaminated
materials in a clearly labeled, sealed container. Do not mix with other waste streams.

» Disposal: Dispose of the chemical waste through a licensed professional waste disposal
service[5]. Do not dispose of it down the drain[8]. Dispose of the container as unused
product[8].

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical workflow for the safe handling of Ethyl
diphenylphosphinate, from preparation to disposal.
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Preparation
- Review SDS
- Verify Engineering Controls
- Don PPE

Proceed with experiment

Handling
- Use in well-ventilated area
- Avoid personal contact
- Keep container sealed

If spill/lexposure occurs

Storage
- Cool, dry, well-ventilated area Spill or Exposure Event
- Away from incompatibles

Personal exposure Generate waste

Minor Spill Major Spill Personal Exposure
- Absorb with inert material - Evacuate - Follow First Aid
- Collect for disposal - Alert emergency services - Seek medical attention

Waste Collection
- Labeled, sealed container
- Do not mix wastes

Disposal

- Use licensed disposal service
- Follow all regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Ethyl diphenylphosphinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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